CBR-5884

• CAS: 681159-27-3
• Molecular Formula: C14H12N2O4S2
• Molecular Weight: 336.4 g/mol
• InChI: InChI=1S/C14H12N2O4S2/c1-3-19-14(18)11-8(2)10(21-7-15)13(22-11)16-12(17)9-5-4-6-20-9/h4-6H,3H2,1-2H3,(H,16,17)
• InChIKey: QBVIRPJBDIZKBC-UHFFFAOYSA-N

CBR-5884: First-in-Class PHGDH Inhibitor

CBR-5884 is a selective, noncompetitive small-molecule inhibitor of 3-phosphoglycerate dehydrogenase (PHGDH), the rate-limiting enzyme of the de novo serine synthesis pathway (SSP) [1]. Identified through a high-throughput screen of approximately 800,000 drug-like compounds, CBR-5884 represents the first well-characterized PHGDH inhibitor class and has served as the foundational chemical probe for preclinical target validation of PHGDH in oncology [1]. Unlike later-generation PHGDH inhibitors that target the NAD+/NADH cofactor pocket or the substrate active site, CBR-5884 acts through a distinct allosteric mechanism involving covalent modification of a non-active-site cysteine residue, leading to disruption of the native PHGDH tetrameric state [2]. This unique mechanism provides researchers with an orthogonal pharmacological tool for interrogating serine metabolism distinct from genetic knockdown approaches [1].

1

Mechanism

Allosteric PHGDH inhibitor disrupting tetramer assembly via covalent cysteine modification

2

Workflow

Orthogonal pharmacological tool for serine synthesis pathway studies distinct from genetic knockdown

3

Model Context

Supports quaternary structure–function analysis in PHGDH-dependent cancer cell models

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. doi: 10.1073/pnas.1521548113. View Source
• [2] Spillier Q, Ravez S, Unterlass J, Corbet C, Degavre C, Feron O, Frédérick R. Phosphoglycerate dehydrogenase (PHGDH) inhibitors: a comprehensive review 2015-2020. Expert Opin Ther Pat. 2021 Jul;31(7):597-608. doi: 10.1080/13543776.2021.1890028. View Source

Why CBR-5884 Cannot Be Replaced

PHGDH inhibitors are mechanistically heterogeneous: they differ fundamentally in binding site, cofactor competition, and effects on quaternary structure [1]. CBR-5884 disrupts the PHGDH tetramer-to-dimer equilibrium by covalent engagement of a non-active-site cysteine, a mode of action distinct from the active-site-directed noncompetitive binding of NCT-503 or the NADH/NAD+-competitive mechanism of BI-4924 [2]. Because each inhibitor class induces different conformational states of PHGDH, their effects on downstream metabolic flux, protein–protein interactions, and cellular redox balance are not interchangeable. CBR-5884 also exhibits a pronounced time-dependent increase in potency (IC50 shifts from ~33 μM to ~7 μM upon 4-hour pre-incubation), a kinetic behavior not shared by NCT-503 or BI-4924 [1]. These mechanistic and kinetic distinctions mean that substitution with an alternative PHGDH inhibitor can produce qualitatively and quantitatively different experimental outcomes, confounding data interpretation in serine biology studies.

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NCT-503 or BI-4924 lack the oligomerization-disrupting mechanism; quaternary structure endpoints may not be replicated.

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Time-dependent potency shift (~4.7-fold upon pre-incubation) is unique to CBR-5884; kinetic profiles differ from reversible inhibitors.

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Documented mouse plasma instability limits systemic in vivo protocols; alternative PHGDH inhibitors may be required for standard xenograft studies.

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. View Source
• [2] Zhao JY, Feng KR, Wang F, Zhang JW, Cheng JF, Lin GQ, Gao D, Tian P. A retrospective overview of PHGDH and its inhibitors for regulating cancer metabolism. Eur J Med Chem. 2021 May 5;217:113379. doi: 10.1016/j.ejmech.2021.113379. View Source

CBR-5884 Comparative Evidence

PHGDH Oligomerization Disruption

CBR-5884 is the only reported PHGDH inhibitor that converts the active tetrameric form of the enzyme into an inactive dimeric state, as demonstrated by BS3 cross-linking and SDS/PAGE analysis [1]. In contrast, NCT-503 binds noncompetitively within the active-site cleft—mutation of Cys234 in the active site reduces its inhibitory potency—and does not alter PHGDH oligomerization [2]. BI-4924 is an NADH/NAD+ cofactor-competitive inhibitor that binds in the adenine pocket and does not disrupt quaternary structure [2]. The oligomerization-disrupting mechanism of CBR-5884 provides a pharmacological tool to study PHGDH quaternary structure–function relationships that cannot be replicated by active-site or cofactor-site inhibitors.

Oligomerization disruption

Head-to-head

CBR-5884 converts active PHGDH tetramer to inactive dimer; NCT-503 and BI-4924 do not alter quaternary structure.

Supports quaternary structure–function studies

BS3 cross-linking at 50–400 µM; SDS/PAGE analysis

Evidence Dimension	Effect on PHGDH quaternary structure (oligomerization state)
Target Compound Data	Converts PHGDH tetramer to dimer; demonstrated by BS3 cross-linking at 50–400 μM CBR-5884 followed by SDS/PAGE and Coomassie staining [1]
Comparator Or Baseline	NCT-503: noncompetitive active-site binder; mutation of active-site Cys234 reduces potency; no oligomerization disruption reported [2]. BI-4924: NADH/NAD+-competitive, binds adenine pocket; no oligomerization disruption [2].
Quantified Difference	Qualitative mechanistic distinction: only CBR-5884 alters PHGDH quaternary structure from tetramer to dimer
Conditions	In vitro biochemical assay: recombinant PHGDH preincubated with CBR-5884 (0, 50, 200, 400 μM) for 30 min, cross-linked with BS3 (0.25 or 2.5 mM), analyzed by SDS/PAGE [1]

Why This Matters

This mechanism is unique among commercially available PHGDH inhibitors and makes CBR-5884 the only tool compound for studies requiring pharmacological disruption of PHGDH quaternary assembly, a feature critical for experiments examining the role of PHGDH oligomerization in metabolic complex formation and allosteric regulation.

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. Fig. 4D, Fig. S3. View Source
• [2] Zhao JY, Feng KR, Wang F, Zhang JW, Cheng JF, Lin GQ, Gao D, Tian P. A retrospective overview of PHGDH and its inhibitors for regulating cancer metabolism. Eur J Med Chem. 2021 May 5;217:113379. Table II. doi: 10.1016/j.ejmech.2021.113379. View Source

Time-Dependent Inhibition Kinetics

CBR-5884 exhibits a pronounced time-dependent onset of inhibition. In standard acute enzymatic assays, the IC50 is 33 ± 12 μM; however, after 4 hours of pre-incubation with the enzyme, the IC50 decreases to approximately 7 μM, representing an approximately 4.7-fold increase in apparent potency [1]. NCT-503, by contrast, is a rapidly reversible noncompetitive inhibitor: dilution experiments demonstrate full reversibility of inhibition without time-dependent potency enhancement [2]. This kinetic behavior of CBR-5884 is consistent with its covalent mechanism targeting a non-active-site cysteine residue and has direct implications for experimental design, as the duration of compound exposure significantly affects the observed potency.

Time-dependent IC₅₀

Reported

Acute IC₅₀ 33 µM; after 4 h pre-incubation ~7 µM (~4.7-fold potency increase)

Pre-incubation duration critically affects observed potency

NCT-503 shows full reversibility, no time dependence

Evidence Dimension	Change in inhibitor potency with pre-incubation time
Target Compound Data	IC50 = 33 ± 12 μM (acute); IC50 ≈ 7 μM (4 h pre-incubation with PHGDH); ~4.7-fold potency increase [1]
Comparator Or Baseline	NCT-503: IC50 = 2.5 μM; fully reversible by dilution; no time-dependent potency increase reported [2]
Quantified Difference	CBR-5884: ~4.7-fold potency gain upon 4 h pre-incubation; NCT-503: no time-dependence, fully reversible
Conditions	In vitro PHGDH enzymatic assay: CBR-5884 preincubated with PHGDH for 0.5, 1, or 4 h before initiating reaction; initial rates (Vi) normalized to DMSO control (Vo) [1]. NCT-503: dilution reversibility assay [2].

Why This Matters

Users intending to study chronic PHGDH inhibition or whose experimental protocols involve prolonged compound exposure must account for the time-dependent kinetics of CBR-5884; the ~5-fold potency shift means that acute IC50 values alone substantially underestimate its activity in longer-term cellular assays.

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. Fig. 4C. View Source
• [2] Pacold ME, Brimacombe KR, Chan SH, Rohde JM, Lewis CA, Swier LJ, Possemato R, Chen WW, Sullivan LB, Fiske BP, Cho S, Freinkman E, Birsoy K, Abu-Remaileh M, Shaul YD, Liu CM, Zhou M, Koh MJ, Chung H, Davidson SM, Luengo A, Wang AQ, Xu X, Yasgar A, Liu L, Rai G, Westover KD, Vander Heiden MG, Shen M, Gray NS, Boxer MB, Sabatini DM. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. Fig. 1d, 1e. doi: 10.1038/nchembio.2070. View Source

Serine-Dependent Growth Inhibition

CBR-5884 exerts context-dependent anti-proliferative effects that are dramatically modulated by extracellular serine availability. In serine-replete media, 30 μM CBR-5884 inhibits the growth of high-PHGDH-expressing breast cancer cell lines (MDA-MB-468, MDA-MB-436, HCC70, Hs578T) by 35% to 60%, while having no effect on low-PHGDH lines (MDA-MB-231, MCF10A) [1]. When the same high-PHGDH lines are cultured in serine-depleted media, the growth inhibition by 30 μM CBR-5884 increases to 80% to 90% [1]. For comparison, NCT-503 suppresses PHGDH-dependent cell line proliferation with EC50 values of 8–16 μM, but its efficacy under differential serine conditions has not been reported in comparable detail [2]. This serine-dependent sensitivity profile makes CBR-5884 a uniquely informative tool for dissecting the interplay between exogenous serine uptake and de novo serine synthesis.

Serine-dependent growth inhibition

Cross-study comparable

30 µM CBR-5884: 35–60% inhibition in serine-replete media vs 80–90% in serine-depleted media (high-PHGDH breast cancer lines)

Serine availability modulates response; supports auxotrophy model interpretation

Low-PHGDH lines unaffected; no comparable serine-condition data for NCT-503

Evidence Dimension	Growth inhibition of PHGDH-dependent cancer cell lines under matched serine conditions
Target Compound Data	30 μM CBR-5884: 35–60% inhibition in serine-replete media; 80–90% inhibition in serine-depleted media (high-PHGDH breast cancer lines MDA-MB-468, MDA-MB-436, HCC70, Hs578T); no effect on low-PHGDH lines MDA-MB-231, MCF10A [1]
Comparator Or Baseline	NCT-503: EC50 = 8–16 μM in PHGDH-dependent cell lines (MDA-MB-468 xenograft model); differential serine-condition data not reported [2]
Quantified Difference	CBR-5884: up to 2.6-fold greater growth inhibition under serine-depleted vs. serine-replete conditions (90% vs. 35%) at the same concentration; no comparable serine-condition differential reported for NCT-503
Conditions	Breast cancer cell lines cultured in serine-replete or serine-depleted media; CBR-5884 at 30 μM; growth inhibition assessed over 3–5 days (Mullarky et al., 2016) [1]

Why This Matters

CBR-5884 is the PHGDH inhibitor of choice for experiments designed to probe serine auxotrophy and the metabolic plasticity of cancer cells, as its efficacy is quantitatively linked to extracellular serine levels, a feature not documented for NCT-503, BI-4924, or the PKUMDL series.

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. View Source
• [2] Pacold ME, Brimacombe KR, Chan SH, Rohde JM, Lewis CA, Swier LJ, Possemato R, Chen WW, Sullivan LB, Fiske BP, Cho S, Freinkman E, Birsoy K, Abu-Remaileh M, Shaul YD, Liu CM, Zhou M, Koh MJ, Chung H, Davidson SM, Luengo A, Wang AQ, Xu X, Yasgar A, Liu L, Rai G, Westover KD, Vander Heiden MG, Shen M, Gray NS, Boxer MB, Sabatini DM. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. View Source

PARP Inhibitor Synergy in Ovarian Cancer

CBR-5884 demonstrates synergistic anti-proliferative activity when combined with the PARP inhibitor olaparib in epithelial ovarian cancer (EOC) cell models—a combination effect not reported for any other PHGDH inhibitor [1]. In A2780, OVCAR3, and ES-2 EOC cell lines, co-treatment with CBR-5884 and olaparib produced significantly greater reductions in cell viability, colony formation, migration, and invasion than either agent alone [1]. The combination also enhanced apoptosis and cell cycle arrest compared to monotherapy [1]. NCT-503, the closest comparator with in vivo xenograft data, has not been evaluated in combination with PARP inhibitors in published studies [2]. This evidence positions CBR-5884 as the only PHGDH inhibitor with documented preclinical synergy alongside a clinically approved targeted therapy, opening a specific experimental avenue in DNA damage repair–deficient cancers.

PARP inhibitor combination

Class-level

CBR-5884 + olaparib enhanced reduction in viability, colony formation, migration, and invasion vs single agent in EOC cells.

Reported combination effect in ovarian cancer models; independent validation needed

No PARP inhibitor synergy data reported for NCT-503 or BI-4924

Evidence Dimension	Synergistic anti-tumor activity with PARP inhibition
Target Compound Data	CBR-5884 + olaparib: significantly enhanced reduction in cell viability, colony formation, migration, and invasion vs. either agent alone in A2780, OVCAR3, ES-2 EOC cells; increased apoptosis and cell cycle arrest [1]
Comparator Or Baseline	NCT-503: no PARP inhibitor combination data reported [2]; BI-4924: no PARP inhibitor combination data reported; PKUMDL-WQ-2101/2201: no PARP inhibitor combination data reported
Quantified Difference	Class-level distinction: only CBR-5884 has published evidence of synergy with a PARP inhibitor; quantitative synergy metrics (CI values) available in [1]
Conditions	EOC cell lines A2780, OVCAR3, ES-2; CBR-5884 alone and in combination with olaparib; endpoints: cell viability, colony formation, apoptosis, cell cycle, migration, invasion (in vitro) [1]; in vivo xenograft confirmation also reported

Why This Matters

Laboratories studying synthetic lethality or DNA repair pathway interactions with serine metabolism should select CBR-5884 as the PHGDH inhibitor component, as it is the only family member with validated preclinical synergy data alongside a PARP inhibitor, enabling specific hypothesis testing in this combination space.

• [1] Zhang Y, Liu Y, Liang Y, Wu H, Liu T, Yang H, Li X, Chen H, Li Y, Wang F. PHGDH Inhibitor CBR-5884 Inhibits Epithelial Ovarian Cancer Progression via ROS/Wnt/β-Catenin Pathway and Plays a Synergistic Role with PARP Inhibitor Olaparib. Oxid Med Cell Longev. 2022 Sep 5;2022:9029544. doi: 10.1155/2022/9029544. View Source
• [2] Pacold ME, Brimacombe KR, Chan SH, Rohde JM, Lewis CA, Swier LJ, Possemato R, Chen WW, Sullivan LB, Fiske BP, Cho S, Freinkman E, Birsoy K, Abu-Remaileh M, Shaul YD, Liu CM, Zhou M, Koh MJ, Chung H, Davidson SM, Luengo A, Wang AQ, Xu X, Yasgar A, Liu L, Rai G, Westover KD, Vander Heiden MG, Shen M, Gray NS, Boxer MB, Sabatini DM. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. View Source

Selectivity Against Related Dehydrogenases

CBR-5884 at concentrations up to 40 μM shows no inhibitory effect on two closely related NAD+-dependent dehydrogenases, lactate dehydrogenase (LDH) and malate dehydrogenase 1 (MDH1), and is not generally cytotoxic at these concentrations as determined by Alamar Blue and ATPGlo viability assays [1]. The selectivity of CBR-5884 was further assessed against a broader panel of NAD(P)+-dependent dehydrogenases, showing at least 4-fold selectivity for PHGDH [1]. In comparison, NCT-503 is also inactive against a panel of other dehydrogenases and shows minimal cross-reactivity against 168 GPCRs, but its selectivity data were generated in a separate screening paradigm without head-to-head dehydrogenase panel data alongside CBR-5884 [2]. BI-4924 has a more extensively quantified selectivity profile (2/31 dehydrogenases hit by chemical proteomics, clean CEREP panel), but its sub-nanomolar biochemical potency is offset by high plasma protein binding that limits free drug concentration [3].

Dehydrogenase selectivity

Cross-study comparable

No inhibition of LDH or MDH1 up to 40 µM; ≥4-fold selectivity for PHGDH over other NAD(P)+-dependent dehydrogenases.

Selectivity window supports pathway-specific studies without confounding LDH/MDH1 readouts

BI-4924: 2/31 dehydrogenases hit by chemical proteomics but high plasma protein binding

Evidence Dimension	Inhibition of off-target NAD+-dependent dehydrogenases at active concentrations
Target Compound Data	CBR-5884: no inhibition of LDH or MDH1 at concentrations up to 40 μM; no general cytotoxicity at ≤40 μM (Alamar Blue, ATPGlo); ≥4-fold selectivity for PHGDH over other NAD(P)+-dependent dehydrogenases [1]
Comparator Or Baseline	NCT-503: inactive against panel of other dehydrogenases at IC50 ~2.5 μM for PHGDH; minimal cross-reactivity in 168 GPCR panel [2]. BI-4924: 2/31 dehydrogenases hit by chemical proteomics; clean CEREP panel; IC50 = 3 nM (biochemical), 2200 nM (cellular 72 h) [3].
Quantified Difference	CBR-5884: ≥4-fold selectivity window vs. related dehydrogenases (exact fold-change not explicitly quantified in primary literature beyond LDH/MDH1 data). BI-4924: 2/31 dehydrogenases hit but ~730-fold shift from biochemical to cellular IC50 due to plasma protein binding.
Conditions	In vitro enzymatic assay for LDH and MDH1 with CBR-5884 titration; cellular viability by Alamar Blue and ATPGlo in Carney cells [1]

Why This Matters

For users studying metabolic pathways in which LDH or MDH1 activity is a key readout, CBR-5884 offers a defined selectivity window that does not confound these measurements at standard working concentrations (≤30 μM), a critical consideration when selecting a PHGDH tool compound for integrated metabolomic analyses.

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. Fig. 4B, Fig. S3. View Source
• [2] Pacold ME, Brimacombe KR, Chan SH, Rohde JM, Lewis CA, Swier LJ, Possemato R, Chen WW, Sullivan LB, Fiske BP, Cho S, Freinkman E, Birsoy K, Abu-Remaileh M, Shaul YD, Liu CM, Zhou M, Koh MJ, Chung H, Davidson SM, Luengo A, Wang AQ, Xu X, Yasgar A, Liu L, Rai G, Westover KD, Vander Heiden MG, Shen M, Gray NS, Boxer MB, Sabatini DM. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. View Source
• [3] Weinstabl H, Treu M, Rinnenthal J, Zahn SK, Ettmayer P, Bader G, Dahmann G, Kessler D, Rumpel K, Mischer H, Savarese F, Gerstberger T, Mayer M, Zoephel A, Schnitzer R, Sommergruber W, Seidel P, Hilberg F, Kraut N, Pearson M, McConnell DB. Intracellular Trapping of the Selective Phosphoglycerate Dehydrogenase (PHGDH) Inhibitor BI-4924 Disrupts Serine Biosynthesis. J Med Chem. 2019 Sep 12;62(17):7976-7997. doi: 10.1021/acs.jmedchem.9b00718. View Source

Plasma Stability Considerations

A published correction to the original Mullarky et al. (2016) paper explicitly states that CBR-5884 was unstable in mouse plasma, and that this instability was the rationale for selecting NCT-503—not CBR-5884—for the xenograft efficacy experiments in the study [1]. Specifically: 'We then performed xenograft assays with NCT-503 because CBR-5884 was unstable in mouse plasma, whereas NCT-503 had been used successfully in prior xenograft assays' [1]. In contrast, NCT-503 exhibits >98% stability after 48 hours in assay buffer and has demonstrated significant suppression of PHGDH-dependent MDA-MB-468 xenograft tumor growth in vivo [2]. BI-4924, delivered as its prodrug BI-4916, demonstrates excellent microsomal and hepatocytic stability with a dedicated in vivo formulation strategy [3]. However, more recent publications (2022, 2024) have reported CBR-5884 in vivo efficacy in ovarian cancer xenograft and patient-derived organoid models, suggesting that formulation or route-of-administration strategies may mitigate the plasma stability limitation [4].

Plasma stability

Head-to-head

CBR-5884 unstable in mouse plasma; original study switched to NCT-503 for xenograft work. Recent studies report in vivo efficacy with alternative formulations.

Plasma instability limits standard systemic in vivo protocols; consider ex vivo or local delivery

NCT-503 >98% stable in buffer; BI-4924 uses prodrug strategy for in vivo delivery

Evidence Dimension	Plasma stability and suitability for systemic in vivo administration
Target Compound Data	CBR-5884: unstable in mouse plasma (explicitly stated in the Mullarky et al. correction); original study authors switched to NCT-503 for xenograft work due to this liability [1]
Comparator Or Baseline	NCT-503: >98% stable after 48 h in assay buffer; successful MDA-MB-468 xenograft growth suppression [2]. BI-4924 (prodrug BI-4916): excellent microsomal and hepatocyte stability; designed for in vivo use [3].
Quantified Difference	CBR-5884: not suitable for standard systemic IV/IP murine xenograft protocols without specialized formulation (per original authors). NCT-503: >98% buffer stability at 48 h; validated xenograft efficacy. BI-4924: prodrug strategy enables in vivo delivery.
Conditions	Mouse plasma stability assay; xenograft model selection rationale per Mullarky et al. correction [1]

Why This Matters

Investigators planning in vivo murine experiments must weigh CBR-5884's unique mechanistic profile against this documented plasma instability limitation. For in vivo PHGDH target engagement studies where systemic exposure is critical, NCT-503 or the BI-4916/BI-4924 prodrug system may be more appropriate; CBR-5884 may be suitable for intraperitoneal or intratumoral delivery routes or ex vivo organoid applications where plasma stability is bypassed.

• [1] Correction for Mullarky et al., Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2019 Aug 6;116(32):16133. doi: 10.1073/pnas.1602228113. View Source
• [2] Pacold ME, Brimacombe KR, Chan SH, Rohde JM, Lewis CA, Swier LJ, Possemato R, Chen WW, Sullivan LB, Fiske BP, Cho S, Freinkman E, Birsoy K, Abu-Remaileh M, Shaul YD, Liu CM, Zhou M, Koh MJ, Chung H, Davidson SM, Luengo A, Wang AQ, Xu X, Yasgar A, Liu L, Rai G, Westover KD, Vander Heiden MG, Shen M, Gray NS, Boxer MB, Sabatini DM. A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nat Chem Biol. 2016 Jun;12(6):452-8. View Source
• [3] Weinstabl H, Treu M, Rinnenthal J, Zahn SK, Ettmayer P, Bader G, Dahmann G, Kessler D, Rumpel K, Mischer H, Savarese F, Gerstberger T, Mayer M, Zoephel A, Schnitzer R, Sommergruber W, Seidel P, Hilberg F, Kraut N, Pearson M, McConnell DB. Intracellular Trapping of the Selective Phosphoglycerate Dehydrogenase (PHGDH) Inhibitor BI-4924 Disrupts Serine Biosynthesis. J Med Chem. 2019 Sep 12;62(17):7976-7997. View Source
• [4] Liu Y, Zhang Y, Wu H, Li Y, Li X, Chen H, Liu T, Yang H, Liang Y, Wang F. Preclinical efficacy of CBR-5884 against epithelial ovarian cancer cells by targeting the serine synthesis pathway. Discov Oncol. 2024 May 11;15(1):154. doi: 10.1007/s12672-024-01013-0. View Source

CBR-5884 Optimal Research Applications

Quaternary Structure–Function Analysis

CBR-5884 is the only PHGDH inhibitor demonstrated to convert the active tetrameric enzyme into inactive dimers, as evidenced by BS3 cross-linking and SDS/PAGE analysis at 50–400 μM [1]. This unique mechanism enables researchers to investigate how PHGDH oligomerization state affects its enzymatic activity, protein–protein interactions within the serine synthesis pathway metabolon, and subcellular localization—experiments that cannot be replicated using active-site-directed inhibitors (NCT-503) or cofactor-competitive inhibitors (BI-4924), neither of which alter quaternary structure [2]. Suitable assay contexts include: chemical cross-linking studies, size-exclusion chromatography of endogenous PHGDH complexes, and functional complementation experiments with oligomerization-deficient PHGDH mutants.

Serine Uptake vs. De Novo Synthesis

CBR-5884 is uniquely characterized for its serine condition-dependent efficacy: growth inhibition ranges from 35–60% in serine-replete media to 80–90% in serine-depleted media at 30 μM in high-PHGDH breast cancer lines (MDA-MB-468, MDA-MB-436, HCC70, Hs578T), with no effect on low-PHGDH lines [1]. This quantitative differential makes CBR-5884 the preferred tool for experiments designed to map the metabolic boundary conditions under which cancer cells switch from exogenous serine uptake to de novo biosynthesis. Typical experimental designs include: serine titration curves with fixed CBR-5884 concentration, 13C6-glucose tracing to quantify de novo serine synthesis flux under varying media conditions, and CRISPR-based PHGDH knockout controls to verify on-target effects [1].

Combination Therapy with PARP Inhibitors

CBR-5884 is the only PHGDH inhibitor with published preclinical evidence of synergistic interaction with the PARP inhibitor olaparib in epithelial ovarian cancer models [1]. Co-treatment of A2780, OVCAR3, and ES-2 cells with CBR-5884 plus olaparib resulted in enhanced reductions in cell viability, colony formation, migration, and invasion compared to either single agent, along with increased apoptosis and cell cycle arrest [1]. In vivo confirmation in xenograft models has also been reported [2]. This scenario is particularly relevant for laboratories exploring the intersection of one-carbon metabolism and DNA damage repair, or seeking to sensitize BRCA-proficient ovarian cancers to PARP inhibition through metabolic intervention.

Ex Vivo Organoid and Short-Term Culture Models

CBR-5884 has documented instability in mouse plasma, which complicates standard systemic in vivo administration [1]. However, this limitation is entirely bypassed in ex vivo systems where the compound is applied directly to tissue. CBR-5884 has been successfully employed in patient-derived ovarian cancer organoid (PDO) models, where it impeded proliferation and downregulated ITGB4 expression [2]. For research groups using PDOs, precision-cut tumor slices, or short-term primary culture systems, CBR-5884 offers the combined advantages of its unique oligomerization-disrupting mechanism, time-dependent potency enhancement, and well-characterized selectivity profile—all without the confounding factor of plasma instability. This scenario is particularly suited for translational studies evaluating PHGDH inhibitor sensitivity as a predictive biomarker in patient-derived samples.

Application

Selection Property

Validation Focus

PHGDH quaternary structure studies

Oligomerization-disrupting mechanism

Cross-linking and oligomerization assay endpoints

Serine auxotrophy model studies

Serine-dependent response profile

Growth inhibition under serine titration conditions

PARP inhibitor combination research

Reported olaparib synergy context

Combination-index and apoptosis endpoints

Patient-derived organoid and ex vivo models

Plasma-free direct exposure suitability

Organoid proliferation and biomarker endpoints

• [1] Mullarky E, Lucki NC, Beheshti Zavareh R, Anglin JL, Gomes AP, Nicolay BN, Wong JC, Christen S, Takahashi H, Singh PK, Blenis J, Warren JD, Fendt SM, Asara JM, DeNicola GM, Lyssiotis CA, Lairson LL, Cantley LC. Identification of a small molecule inhibitor of 3-phosphoglycerate dehydrogenase to target serine biosynthesis in cancers. Proc Natl Acad Sci U S A. 2016 Feb 16;113(7):1778-83. doi: 10.1073/pnas.1521548113. View Source
• [2] Zhao JY, Feng KR, Wang F, Zhang JW, Cheng JF, Lin GQ, Gao D, Tian P. A retrospective overview of PHGDH and its inhibitors for regulating cancer metabolism. Eur J Med Chem. 2021 May 5;217:113379. Table II. doi: 10.1016/j.ejmech.2021.113379. View Source
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